Cas no 220199-90-6 (Cyclohexanone,2-(hydroxymethyl)-, (2S)-)

• Product Name: Cyclohexanone,2-(hydroxymethyl)-, (2S)-
• CAS No: 220199-90-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 243856
• PubChem ID: 11147724
• Update Time: 2025-04-19

Cyclohexanone,2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(hydroxymethyl)-, (2S)-
• (S)-2-HYDROXYMETHYLCYCLOHEXANONE
• (S)-2-Hydroxymethyl-cyclohexanone
• (S)-2-(hydroxymethyl)cyclohexanone
• (2S)-2-(HYDROXYMETHYL)CYCLOHEXAN-1-ONE
• 220199-90-6
• AKOS006309764
• SCHEMBL15048937
• J-014425
• SIGZQOSGZJNAKB-LURJTMIESA-N

• MDL： MFCD11053645
• Inchi： 1S/C7H12O2/c8-5-6-3-1-2-4-7(6)9/h6,8H,1-5H2/t6-/m0/s1
• InChI Key： SIGZQOSGZJNAKB-LURJTMIESA-N
• SMILES： O=C1CCCC[C@H]1CO

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones